Cas no 2200178-04-5 (5-chloro-2-(1-cyclopropylethoxy)pyrimidine)

• Product Name: 5-chloro-2-(1-cyclopropylethoxy)pyrimidine
• CAS No: 2200178-04-5
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 5325747
• Update Time: 2025-05-20

5-chloro-2-(1-cyclopropylethoxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 5-chloro-2-(1-cyclopropylethoxy)-
• 5-chloro-2-(1-cyclopropylethoxy)pyrimidine

• Inchi： 1S/C9H11ClN2O/c1-6(7-2-3-7)13-9-11-4-8(10)5-12-9/h4-7H,2-3H2,1H3
• InChI Key： XIWCLLJKBHFSPZ-UHFFFAOYSA-N
• SMILES： C1(OC(C2CC2)C)=NC=C(Cl)C=N1

Additional information on 5-chloro-2-(1-cyclopropylethoxy)pyrimidine

Comprehensive Overview of 5-chloro-2-(1-cyclopropylethoxy)pyrimidine (CAS No. 2200178-04-5): Properties, Applications, and Industry Trends

5-chloro-2-(1-cyclopropylethoxy)pyrimidine (CAS No. 2200178-04-5) is a specialized pyrimidine derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by its cyclopropyl ether substitution and chloropyrimidine core, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C9H11ClN2O, and precise chemical structure make it valuable for designing novel bioactive molecules, particularly in kinase inhibitor development and crop protection formulations.

Recent advancements in heterocyclic chemistry have highlighted the importance of 5-chloro-2-(1-cyclopropylethoxy)pyrimidine as a building block for small molecule drugs. The compound's CAS 2200178-04-5 has become a frequent search term among medicinal chemists exploring structure-activity relationships (SAR) in drug discovery. Its balanced lipophilicity, conferred by the cyclopropyl moiety, enhances membrane permeability—a critical factor in optimizing oral bioavailability of therapeutic candidates.

The synthesis of 5-chloro-2-(1-cyclopropylethoxy)pyrimidine typically involves nucleophilic substitution reactions between 2,5-dichloropyrimidine and 1-cyclopropylethanol under controlled conditions. Industry professionals often search for "optimized synthesis of 2200178-04-5" or "scale-up methods for chloropyrimidine derivatives," reflecting the growing demand for efficient production protocols. Recent publications have demonstrated improved yields through phase-transfer catalysis and microwave-assisted synthesis techniques.

In pharmaceutical applications, this compound's pyrimidine scaffold serves as a privileged structure for targeting protein kinases—a hot topic in cancer research. The chlorine substituent at position 5 provides an excellent handle for further cross-coupling reactions, making CAS 2200178-04-5 valuable for constructing combinatorial libraries. Researchers investigating "kinase inhibitors with cyclopropyl groups" frequently encounter this compound in patent literature and medicinal chemistry journals.

From an intellectual property perspective, 5-chloro-2-(1-cyclopropylethoxy)pyrimidine appears in multiple patent applications related to JAK/STAT signaling inhibitors and EGFR tyrosine kinase modulators. The compound's CAS registry number 2200178-04-5 helps researchers track its usage across drug development programs. Current trends show increasing interest in its potential for treating autoimmune disorders and inflammatory conditions, aligning with the pharmaceutical industry's focus on immunomodulation therapies.

Analytical characterization of 2200178-04-5 typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy. Quality control specialists often search for "HPLC methods for pyrimidine derivatives" or "spectral data of 5-chloro-2-(1-cyclopropylethoxy)pyrimidine" to establish proper identification protocols. The compound's stability profile under various storage conditions and solvent systems remains an active area of investigation for process chemists.

In agrochemical applications, the chloropyrimidine structure of CAS 2200178-04-5 shows promise for developing new plant growth regulators and fungicidal agents. The cyclopropyl group may contribute to improved pesticide persistence and metabolic stability in plants—key considerations in modern crop protection strategies. Formulation scientists frequently explore "pyrimidine-based agrochemicals" and "cyclopropyl ether bioactivity" when designing next-generation agricultural products.

The commercial availability of 5-chloro-2-(1-cyclopropylethoxy)pyrimidine has expanded significantly, with suppliers offering both research quantities and bulk scale options. Procurement specialists often search for "2200178-04-5 suppliers" or "custom synthesis of chloropyrimidine intermediates," indicating robust market demand. Current pricing trends reflect the compound's growing importance in contract research organizations and pharmaceutical development pipelines worldwide.

Environmental and regulatory aspects of 5-chloro-2-(1-cyclopropylethoxy)pyrimidine continue to evolve, with particular attention to green chemistry principles in its manufacture. Process chemists are investigating catalytic methods and solvent reduction strategies to improve the sustainability profile of this intermediate. These developments align with broader industry searches for "eco-friendly heterocycle synthesis" and "green pharmaceutical intermediates."

Future research directions for CAS 2200178-04-5 may explore its potential in proteolysis targeting chimeras (PROTACs) and covalent inhibitor design—two rapidly growing areas in drug discovery. The compound's structural versatility positions it as a valuable asset for addressing emerging challenges in precision medicine and targeted therapy development, ensuring its continued relevance in chemical research.